Cas no 2138219-97-1 (2-(2-amino-1H-imidazol-1-yl)-N,N-dimethylethane-1-sulfonamide)

• Product Name: 2-(2-amino-1H-imidazol-1-yl)-N,N-dimethylethane-1-sulfonamide
• CAS No: 2138219-97-1
• MF: C₇H₁₄N₄O₂S
• MW: 218.276659488678
• CID: 6026946
• PubChem ID: 165852248
• Update Time: 2025-06-26

2-(2-amino-1H-imidazol-1-yl)-N,N-dimethylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-1H-imidazol-1-yl)-N,N-dimethylethane-1-sulfonamide
• EN300-1110033
• 2138219-97-1

• Inchi： 1S/C7H14N4O2S/c1-10(2)14(12,13)6-5-11-4-3-9-7(11)8/h3-4H,5-6H2,1-2H3,(H2,8,9)
• InChI Key： ZBQUMSUOGUHVEX-UHFFFAOYSA-N
• SMILES： S(CCN1C=CN=C1N)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 218.08374688g/mol
• Monoisotopic Mass: 218.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 89.6Ų

Additional information on 2-(2-amino-1H-imidazol-1-yl)-N,N-dimethylethane-1-sulfonamide

Introduction to 2-(2-amino-1H-imidazol-1-yl)-N,N-dimethylethane-1-sulfonamide (CAS No. 2138219-97-1)

2-(2-amino-1H-imidazol-1-yl)-N,N-dimethylethane-1-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. With the CAS number 2138219-97-1, this compound represents a promising candidate for further exploration in drug discovery and therapeutic development. Its molecular structure, featuring a sulfonamide group linked to an imidazole ring, positions it as a versatile scaffold for designing molecules with targeted interactions in biological systems.

The sulfonamide moiety is a well-known pharmacophore in medicinal chemistry, widely recognized for its ability to interact with biological targets such as enzymes and receptors. The presence of the N,N-dimethyl group in the ethane chain enhances the compound's solubility and stability, making it more amenable for formulation and administration. Additionally, the 2-amino-1H-imidazol-1-yl substituent introduces a nitrogen-rich heterocyclic system, which is frequently exploited in drug design due to its capacity to form hydrogen bonds and participate in metal coordination, further expanding the compound's potential applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have suggested that 2-(2-amino-1H-imidazol-1-yl)-N,N-dimethylethane-1-sulfonamide may exhibit inhibitory activity against various enzymes implicated in inflammatory and infectious diseases. The imidazole ring, in particular, has been identified as a key structural element that can modulate the activity of target proteins, making this compound an attractive lead for further optimization.

In vitro studies have demonstrated promising preliminary results regarding the biological activity of 2-(2-amino-1H-imidazol-1-yl)-N,N-dimethylethane-1-sulfonamide. These investigations have focused on its potential role as an inhibitor of enzymes such as carbonic anhydrase, which is involved in metabolic processes and has been linked to conditions like glaucoma and altitude sickness. The sulfonamide group's ability to act as a hydrogen bond acceptor has been particularly highlighted, suggesting its importance in stabilizing enzyme-substrate interactions.

The compound's structural features also make it a suitable candidate for further derivatization, allowing chemists to fine-tune its properties for specific therapeutic applications. For instance, modifications to the N,N-dimethyl group or the imidazole ring could enhance binding affinity or alter metabolic stability. Such flexibility underscores the importance of this scaffold in developing novel therapeutics.

Moreover, the growing interest in heterocyclic compounds as pharmacological agents has positioned 2-(2-amino-1H-imidazol-1-yl)-N,N-dimethylethane-1-sulfonamide at the forefront of research efforts aimed at addressing unmet medical needs. The compound's unique combination of structural elements—sulfonamide, imidazole, and dimethylamino groups—provides a rich foundation for exploring new chemical space and discovering innovative drug candidates.

As computational methods continue to evolve, virtual screening techniques are being increasingly employed to identify promising molecules like 2-(2-amino-1H-imidazol-1-yl)-N,N-dimethylethane-1-sulfonamide. These approaches leverage large databases of chemical structures and biological targets to predict interactions with high accuracy. Such computational insights are invaluable for guiding experimental design and accelerating the drug discovery process.

The synthesis of this compound has also been optimized to ensure scalability and reproducibility, which are critical factors for advancing it towards clinical development. Modern synthetic strategies focus on minimizing side reactions and maximizing yield, ensuring that sufficient quantities of high-quality material are available for preclinical studies.

In conclusion, 2-(2-amino-1H-imidazol-1-yl)-N,N-dimethylethane-1-sulfonamide (CAS No. 2138219-97-1) represents a compelling example of how structural innovation can lead to the discovery of novel therapeutic agents. Its unique combination of pharmacophoric elements positions it as a valuable tool for researchers exploring new treatments for various diseases. As research progresses, further investigations into its biological activity and pharmacokinetic properties will be essential to unlock its full potential in medicine.